Cas no 1207724-55-7 (Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate
• CAS No: 1207724-55-7
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 5734884
• PubChem ID: 67218620
• Update Time: 2023-11-02

Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1938969
• F1967-7926
• 1207724-55-7
• methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate
• AKOS040812235
• Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)11-6-10(14-7-15-11)8-3-2-4-9(13)5-8/h2-7H,1H3
• InChI Key： DNKRWNFTBHVKRX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C(=O)OC)N=CN=1

Computed Properties

• Exact Mass: 232.06480570g/mol
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines